Cas no 2172448-97-2 (3,3-diethyl-2,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 3,3-diethyl-2,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2172448-97-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6009561
• PubChem ID: 165522227
• Update Time: 2025-06-12

3,3-diethyl-2,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-2,9-dioxa-4-azaspiro5.5undecane
• 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane
• EN300-1278968
• 2172448-97-2

• Inchi： 1S/C12H23NO2/c1-3-12(4-2)13-9-11(10-15-12)5-7-14-8-6-11/h13H,3-10H2,1-2H3
• InChI Key： NABHDUFXPFHXQR-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)NCC2(CCOCC2)C1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3-diethyl-2,9-dioxa-4-azaspiro5.5undecane

Recent Advances in the Study of 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane (CAS: 2172448-97-2)

The compound 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane (CAS: 2172448-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its fused heterocyclic rings, has been the subject of several studies aimed at exploring its pharmacological activities, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.

Recent studies have highlighted the potential of 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane as a scaffold for drug development, particularly in the context of central nervous system (CNS) disorders. Its spirocyclic structure imparts conformational rigidity, which is advantageous for targeting specific biological receptors with high affinity and selectivity. Researchers have synthesized and evaluated derivatives of this compound for their ability to modulate neurotransmitter systems, including GABAergic and glutamatergic pathways, which are implicated in conditions such as anxiety, epilepsy, and neurodegenerative diseases.

One of the key breakthroughs in the study of this compound involves its synthesis and optimization. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route for 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane, utilizing a tandem cyclization strategy that significantly reduces the number of synthetic steps compared to traditional methods. This advancement not only enhances the feasibility of large-scale production but also opens avenues for the rapid generation of structural analogs for further biological evaluation.

In vitro and in vivo studies have demonstrated promising results for this compound and its derivatives. For instance, a recent preclinical study reported that a specific analog of 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane exhibited potent anxiolytic effects in rodent models without the sedative side effects commonly associated with benzodiazepines. This finding suggests that the compound may represent a new class of anxiolytic agents with improved safety profiles. Additionally, molecular docking studies have provided insights into the compound's binding interactions with GABA_A receptors, further elucidating its mechanism of action.

Beyond its CNS applications, researchers have also explored the potential of 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane in other therapeutic areas. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its anti-inflammatory properties, revealing that certain derivatives inhibit key pro-inflammatory cytokines in macrophage cell lines. These findings underscore the versatility of this spirocyclic scaffold and its potential for multi-target drug development.

Despite these promising developments, challenges remain in the clinical translation of 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane-based therapeutics. Issues such as pharmacokinetic optimization, metabolic stability, and toxicity profiles need to be addressed in future studies. Nevertheless, the growing body of research on this compound highlights its potential as a valuable tool in drug discovery and a candidate for further development in various therapeutic contexts.

In conclusion, 3,3-diethyl-2,9-dioxa-4-azaspiro[5.5]undecane (CAS: 2172448-97-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse pharmacological activities, make it a compelling subject for ongoing and future investigations. As synthetic methodologies advance and mechanistic studies deepen, this compound may pave the way for novel therapeutics targeting CNS disorders, inflammation, and beyond.